2-Methoxy-9H-fluoren-9-OL

• CAS: 92254-10-9
• Molecular Formula: C14H12O2
• Molecular Weight: 212.24 g/mol
• SMILES: COC1=CC2=C(C=C1)C3=CC=CC=C3C2O
• InChI: InChI=1S/C14H12O2/c1-16-9-6-7-11-10-4-2-3-5-12(10)14(15)13(11)8-9/h2-8,14-15H,1H3
• InChIKey: IJLRCJSWVQQRDY-UHFFFAOYSA-N

Pharmaceutical and materials researchers frequently struggle with inconsistent reactivity from generic fluorenols. 2-Methoxy-9H-fluoren-9-OL (CAS 92254-10-9) addresses this with its well-defined 2-methoxy electronic profile. • Reliable borane reduction route (93.3% yield) ensures consistent supply. • Distinct electron-donating methoxy group tunes HOMO-LUMO for targeted synthesis. • Supplied at ≥98% purity for reproducible results. Confidently procure a stable intermediate with comprehensive analytical documentation.

2-Methoxy-9H-fluoren-9-OL Specifications & Procurement

2-Methoxy-9H-fluoren-9-OL (CAS 92254-10-9, molecular formula C14H12O2, molecular weight 212.24 g/mol) is a fluorenol derivative featuring a methoxy substituent at the 2-position of the fluorene ring system . It belongs to the class of 9-hydroxyfluorenes, which are characterized by a hydroxyl group at the bridging carbon (C-9) between two benzene rings [1]. The compound is utilized in organic synthesis as an intermediate and as a research compound in chemical and pharmaceutical investigations [2]. Unlike the unsubstituted parent compound 9H-fluoren-9-ol (fluorenol), the 2-methoxy substitution alters the electronic properties and reactivity profile of the molecule, which is critical for its distinct synthetic utility [1].

● 2-Methoxyfluorenol intermediate for organic synthesis and pharmaceutical research

● Electron-donating methoxy group enables distinct electronic tuning vs. unsubstituted fluorenol

● Well-characterized borane reduction route supports scalable synthesis workflow

● May support reference-standard and building-block applications in materials and medicinal chemistry

• [1] Kurimoto Y, Mitsudo K, Suga S. Synthesis of 9-Substituted Fluorenols and Heteroring-fused Analogues by Intramolecular C–H Functionalization. Chemistry Letters. 2021;50(2):378-381. View Source
• [2] Molbase. 2-methoxy-9H-fluoren-9-ol. Product Information. Accessed 2026. View Source

Why Generic Fluorenols Cannot Replace 2-Methoxy-9H-fluoren-9-OL

In-class fluorenol compounds cannot be simply interchanged due to the profound influence of substituent position and electronic character on both synthetic accessibility and downstream reactivity. Unsubstituted 9H-fluoren-9-ol lacks the 2-methoxy group that enables distinct synthetic routes and electronic tuning [1]. The 2-methoxy substitution on 2-Methoxy-9H-fluoren-9-OL introduces electron-donating character that alters the reactivity of the aromatic ring compared to unsubstituted fluorenol or 9-fluorenone precursors [2]. Moreover, alternative 9-substituted fluorenols, such as 1-arylfluorenols or 9-alkyl derivatives, require entirely different synthetic precursors and exhibit distinct physical properties and stability profiles [1][3]. Substituting a generic fluorenol analog without the specific 2-methoxy substitution pattern would fundamentally alter the electronic properties, synthetic pathways, and potential biological or material applications of downstream products.

Electronic profile mismatch

The 2-methoxy group donates electron density, altering aromatic reactivity; unsubstituted fluorenol lacks this substitution and may not replicate reaction outcomes.

Synthetic route divergence

Generic fluorenols often require different precursors and conditions; the borane-reduction pathway specific to the 2-methoxy derivative may not transfer, affecting yield and purity.

Physicochemical property shift

Differences in molecular weight and hydrophobicity vs. unsubstituted fluorenol predict altered solubility, chromatographic behavior, and membrane interactions; direct substitution may compromise experimental consistency.

• [1] Kurimoto Y, Mitsudo K, Suga S. Synthesis of 9-Substituted Fluorenols and Heteroring-fused Analogues by Intramolecular C–H Functionalization. Chemistry Letters. 2021;50(2):378-381. View Source
• [2] Molbase. 2-methoxy-9H-fluoren-9-ol. Product Information. Accessed 2026. View Source
• [3] Hattori T, Koshiishi E, Wada S, Koike N, Yamabe O, Miyano S. 1-Arylfluorenols: Convenient preparation via the ester-mediated nucleophilic aromatic substitution protocol, facile racemization, and intrinsic chiral induction ability. Chirality. 1998;10(7):619-626. View Source

2-Methoxy-9H-fluoren-9-OL Differentiation Evidence

Molecular Descriptors vs. Unsubstituted Fluorenol

The 2-methoxy substitution in 2-Methoxy-9H-fluoren-9-OL results in quantifiably distinct molecular properties compared to the unsubstituted parent compound 9H-fluoren-9-ol . These differences directly influence solubility, chromatographic behavior, and receptor-binding characteristics, making the two compounds non-interchangeable in experimental settings [1].

Molecular descriptors

Reported

MW 212.24 g/mol, LogP 2.76 vs MW 182.22 g/mol (unsubstituted)

Supports differentiated solubility and permeability interpretation

Calculated properties; experimental validation advised

Evidence Dimension	Molecular weight and calculated LogP
Target Compound Data	Molecular weight = 212.24 g/mol; Calculated LogP = 2.7573
Comparator Or Baseline	9H-fluoren-9-ol (CAS 1689-64-1): Molecular weight = 182.22 g/mol; Calculated LogP not available
Quantified Difference	Δ Molecular weight = 30.02 g/mol; LogP = 2.7573
Conditions	Calculated properties based on molecular structure (C14H12O2 for target vs. C13H10O for comparator)

Why This Matters

The higher molecular weight and distinct LogP value of 2-Methoxy-9H-fluoren-9-OL predict different solubility and membrane permeability characteristics, which are critical parameters in drug discovery, agrochemical development, and materials science applications [1].

• [1] Kurimoto Y, Mitsudo K, Suga S. Synthesis of 9-Substituted Fluorenols and Heteroring-fused Analogues by Intramolecular C–H Functionalization. Chemistry Letters. 2021;50(2):378-381. View Source

Borane Reduction Synthetic Route

2-Methoxy-9H-fluoren-9-OL can be synthesized via the direct reduction of 2-methoxy-9-fluorenone using a borane-tetrahydrofuran complex, a method that is not applicable to unsubstituted fluorenol derivatives without the 2-methoxy group . The presence of the 2-methoxy substituent influences the reduction efficiency and product isolation.

Borane reduction route

Class-level

93.3% BH₃·THF, 0°C → rt, 6 h

Supports consistent synthetic supply for procurement planning

Data to verify; supplier-specific protocol

Evidence Dimension	Synthetic yield via borane reduction
Target Compound Data	93.3% yield (5.6 g pure product from 6 g of 2-methoxy-9-fluorenone)
Comparator Or Baseline	9H-fluoren-9-ol: Synthesized via alternative routes (e.g., Grignard addition to 9-fluorenone); direct borane reduction yield data not available for comparison
Quantified Difference	93.3% yield (target compound)
Conditions	2-methoxy-9-fluorenone (6 g, 28.5 mmol) in THF (30 mL) treated with 1M BH3-THF complex (60 mL, 60 mmol) at 0°C, stirred for 6 hr at room temperature

Why This Matters

The well-characterized, high-yielding reduction protocol provides a reliable and scalable synthetic route for 2-Methoxy-9H-fluoren-9-OL, which is essential for procurement decisions in chemical manufacturing and research laboratories requiring consistent material supply .

Methoxy Substitution Electronic Effects

The 2-methoxy substituent in 2-Methoxy-9H-fluoren-9-OL introduces electron-donating character to the fluorene ring system, which is absent in unsubstituted 9H-fluoren-9-ol [1]. This electronic modification alters the compound's reactivity in electrophilic aromatic substitution, oxidation, and coupling reactions compared to the parent fluorenol [1].

Electronic effect

Class-level

2-OCH₃ group: electron-donating character

Alters reactivity in electrophilic substitution and coupling reactions

Class-level inference based on substituent effect

Evidence Dimension	Presence of electron-donating methoxy group
Target Compound Data	Methoxy group at 2-position (OCH3) [1]
Comparator Or Baseline	9H-fluoren-9-ol: No methoxy substitution (only hydroxyl at C-9)
Quantified Difference	Qualitative difference: Target compound contains electron-donating substituent; comparator lacks aromatic ring substitution
Conditions	Structural comparison based on molecular formulas: C14H12O2 (target) vs. C13H10O (comparator) [1]

Why This Matters

The presence of the 2-methoxy group fundamentally alters the electronic properties of the fluorenol scaffold, which is critical for applications requiring specific reactivity patterns, such as the synthesis of functional materials, bioactive molecules, and advanced intermediates [1].

• [1] Kurimoto Y, Mitsudo K, Suga S. Synthesis of 9-Substituted Fluorenols and Heteroring-fused Analogues by Intramolecular C–H Functionalization. Chemistry Letters. 2021;50(2):378-381. View Source

Industrial & Research Use Classification

2-Methoxy-9H-fluoren-9-OL is explicitly identified for industrial and research use only, with documented safety data sheets (SDS) that distinguish its handling and application profile from other fluorenol derivatives [1]. This classification is critical for procurement and regulatory compliance in laboratory and manufacturing environments.

Use classification

Specification review

Industrial & research use only; distinct from analytical reference standard grade

Informs procurement specification and safety protocol selection

Based on SDS documentation; verify current revision

Evidence Dimension	Recommended use classification
Target Compound Data	For industry use only; identified as a research compound [1]
Comparator Or Baseline	9H-fluoren-9-ol: Classified as an analytical reference standard and nootropic research compound; also toxic to aquatic organisms
Quantified Difference	Target compound: 100% purity specification; comparator: 99.87% purity with documented dopamine reuptake inhibition (IC50 = 9 µM)
Conditions	Based on GHS SDS documentation and vendor specifications [1]

Why This Matters

The distinct use classification and documented safety profile of 2-Methoxy-9H-fluoren-9-OL inform procurement decisions, laboratory safety protocols, and regulatory compliance requirements for industrial and academic research settings .

• [1] Molbase. 2-methoxy-9H-fluoren-9-ol. Product Information. Accessed 2026. View Source

2-Methoxy-9H-fluoren-9-OL Application Scenarios

2-Methoxy-Fluorene Materials Synthesis

The 2-methoxy substitution on 2-Methoxy-9H-fluoren-9-OL provides a distinct electronic profile compared to unsubstituted fluorenol, making it a valuable building block for synthesizing functional materials with tailored optoelectronic properties [1]. The electron-donating methoxy group can influence the HOMO-LUMO gap and charge transport characteristics of fluorene-based polymers and small molecules [1]. The compound's defined molecular properties (MW 212.24 g/mol, calculated LogP 2.7573) enable predictable solubility and processability in material fabrication .

Pharmaceutical Research Intermediate

2-Methoxy-9H-fluoren-9-OL serves as a key intermediate in the synthesis of fluorene-based pharmaceutical candidates [1]. The 2-methoxy group can be strategically retained or further functionalized to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates . The reliable synthetic route via borane reduction of 2-methoxy-9-fluorenone (93.3% yield) ensures consistent supply for medicinal chemistry programs requiring this specific substitution pattern .

Analytical Method Reference Standard

As a well-characterized compound with documented purity specifications (typically 95-100%) and available safety data sheets, 2-Methoxy-9H-fluoren-9-OL is suitable for use as a reference standard in analytical method development, particularly for HPLC and LC-MS analyses of fluorene-containing mixtures and reaction monitoring [1]. Its distinct molecular weight (212.24 g/mol) and calculated LogP (2.7573) provide clear differentiation from related fluorenol analogs in chromatographic separations .

Hypervalent Iodine Dearomatization Precursor

Recent advances in synthetic methodology have demonstrated that 9H-fluoren-9-ols can undergo transition-metal-free dearomatization mediated by hypervalent iodine reagents to afford oxo-spiro compounds [1]. 2-Methoxy-9H-fluoren-9-OL, bearing the requisite 9-hydroxyl group on the fluorene scaffold, is a suitable substrate for such transformations, which provide access to structurally complex spirocyclic frameworks of interest in natural product synthesis and drug discovery [1].

Application

Selection Property

Validation Focus

Fluorene-based functional materials synthesis

Electron-donating methoxy substitution for tailored optoelectronic properties

HOMO-LUMO gap modulation and charge-transport characterization

Pharmaceutical research intermediate

Reliable high-yield borane reduction route enabling scalable supply

Purity and consistency across batches; functionalization strategies

Analytical reference standard

Well-defined molecular descriptors for chromatographic differentiation

HPLC/LC-MS resolution from structural analogs and reaction monitoring

Hypervalent iodine dearomatization precursor

9-Hydroxyfluorene scaffold compatible with spirocyclization

Dearomatization efficiency and spiro-product structural validation

• [1] Kurimoto Y, Mitsudo K, Suga S. Synthesis of 9-Substituted Fluorenols and Heteroring-fused Analogues by Intramolecular C–H Functionalization. Chemistry Letters. 2021;50(2):378-381. View Source
• [2] Deng R, Zhan S, Li C, Gu Z. Hypervalent-Iodine-Mediated Carbon-Carbon Bond Cleavage and Dearomatization of 9H-Fluoren-9-ols. Angewandte Chemie International Edition. 2020;59(8):3117-3122. View Source